Cas no 1131-61-9 (4-Phenylpyridine N-oxide)

4-Phenylpyridine N-oxide structure

Product Name:4-Phenylpyridine N-oxide

CAS No:1131-61-9

MF:C₁₁H₉NO

MW:171.195262670517

MDL:MFCD00006208

CID:40882

PubChem ID:87575483

Update Time:2025-04-18

4-Phenylpyridine N-oxide Chemical and Physical Properties

Names and Identifiers

- 4-Phenylpyridine-N-oxide
- 4-Phenylpyridine N-Oxide
- 1-oxido-4-phenylpyridin-1-ium
- 4-Phenylpyridine 1-oxide
- 4-Phenylpyridine-1-oxide
- Pyridine, 4-phenyl-, 1-oxide
- 4-phenylpyridin-1-oxid
- NSC187559
- 4-phenylpyridin-1-ol
- 4-Phenylpyridine oxide
- p-Phenylpyridine N-oxide
- 4-phenyl pyridine N-oxide
- 96ZG43F5TE
- 4-phenylpyridin-1-ium-1-olate
- VZOPVKZLLGMDDG-UHFFFAOYSA-
- 1-oxido-4-phenyl-pyrid
- VZOPVKZLLGMDDG-UHFFFAOYSA-N
- PS-11550
- P1406
- AM20050677
- D78188
- CHEMBL192402
- InChI=1/C11H9NO/c13-12-8-6-11(7-9-12)10-4-2-1-3-5-10/h1-9H
- 4-Phenylpyridine N-oxide, 98%
- SCHEMBL317079
- NS00023676
- 4-Phenylpyridine1-oxide
- J-002904
- AKOS024318881
- NSC-187559
- MFCD00006208
- 1131-61-9
- FT-0619413
- 2-METHYL-2-THIOPSEUDOUREASULFATE
- pyridine, 1-oxide, 4-phenyl-
- DB-041152
- 4-Phenylpyridine N-oxide
- MDL： MFCD00006208
- Inchi： 1S/C11H9NO/c13-12-8-6-11(7-9-12)10-4-2-1-3-5-10/h1-9H
- InChI Key： VZOPVKZLLGMDDG-UHFFFAOYSA-N
- SMILES： [O-][N+]1C=CC(=CC=1)C1C=CC=CC=1

Computed Properties

Exact Mass: 171.06800
Monoisotopic Mass: 171.068413911g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 146
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 25.5
Surface Charge: 0
Tautomer Count: nothing

Experimental Properties

Color/Form: Light yellow - reddish yellow crystal powder
Density: 1.1242 (rough estimate)
Melting Point: 152.0 to 156.0 deg-C
Boiling Point: 301.18°C (rough estimate)
Refractive Index: 1.4900 (estimate)
PSA: 25.46000
LogP: 2.78210
Solubility: Not determined

4-Phenylpyridine N-oxide Security Information

Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Safety Instruction： S22-S24/25
FLUKA BRAND F CODES：3-9
Safety Term：S22;S24/25

4-Phenylpyridine N-oxide Customs Data

HS CODE：2933399090
Customs Data：

China Customs Code:
2933399090

Overview:

2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Phenylpyridine N-oxide Pricemore >>

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4-Phenylpyridine N-oxide Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:1131-61-9)4-Phenylpyridine N-oxide

Order Number:A987431

Stock Status:in Stock

Quantity:25g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 17:44

Price ($):276.0

Email:sales@amadischem.com

Product Official Link

4-Phenylpyridine N-oxide Related Literature

1. Oxidative cross-coupling of pyridine N-oxides and ethers between C(sp2)–H/C(sp3)–H bonds under transition-metal-free conditions

Wei Sun,Zuguang Xie,Jie Liu,Lei Wang Org. Biomol. Chem. 2015 13 4596
2. Insights into the mechanistic and synthetic aspects of the Mo/P-catalyzed oxidation of N-heterocycles

Oleg V. Larionov,David Stephens,Adelphe M. Mfuh,Hadi D. Arman,Anastasia S. Naumova,Gabriel Chavez,Behije Skenderi Org. Biomol. Chem. 2014 12 3026
3. 361. N-oxides and related compounds. Part XI. Mononitration of 2-, 3-, and 4-phenyl- and 2- and 4-benzyl-pyridine 1-oxide

A. R. Hands,A. R. Katritzky J. Chem. Soc. 1958 1754
4. Quantification of the hydrophobic effect using water-soluble super aryl-extended calix[4]pyrroles

Luis Escobar,Pablo Ballester Org. Chem. Front. 2019 6 1738
5. 950. Interaction at a distance in conjugated systems. Part V. The ultraviolet spectra of phenyl-pyridines and -pyridine 1-oxides and their 3′- and 4′-nitro- and -amino-derivatives

A. R. Katritzky,P. Simmons J. Chem. Soc. 1960 4901

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

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